Cas no 946371-26-2 (ethyl 4-4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylbenzoate)

• Product Name: ethyl 4-4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylbenzoate
• CAS No: 946371-26-2
• MF: C₁₉H₂₃N₃O₃S₂
• MW: 405.534221887589
• CID: 5444170
• Update Time: 2025-06-11

ethyl 4-4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• NTUNUYPGKLQEKT-UHFFFAOYSA-N
• ethyl 4-4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylbenzoate

• Inchi： 1S/C19H23N3O3S2/c1-2-25-18(24)13-7-9-14(10-8-13)22-16(20)15(27-19(22)26)17(23)21-11-5-3-4-6-12-21/h7-10H,2-6,11-12,20H2,1H3
• InChI Key： NTUNUYPGKLQEKT-UHFFFAOYSA-N
• SMILES： S1C(N(C2C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=2[H])C(=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)N([H])[H])=S

Additional information on ethyl 4-4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylbenzoate

Introduction to Ethyl 4-(4-Amino-5-(Azepane-1-Carbonyl)-2-Sulfanylidene-2,3-Dihydro-1,3-Thiazol-3-yl)Benzoate (CAS No. 946371-26-2)

Ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate (CAS No. 946371-26-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a thiazole ring, an azepane moiety, and a benzoate ester group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds by improving their stability, solubility, and binding affinity to target proteins. In the context of ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate, the thiazole ring plays a crucial role in mediating interactions with biological targets.

The presence of an azepane moiety, a seven-membered nitrogen-containing ring, adds another layer of complexity to the molecule. Azepanes are known for their flexibility and ability to adopt various conformations, which can be advantageous in optimizing the binding interactions with target proteins. This flexibility can also influence the pharmacokinetic properties of the compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles.

The benzoate ester group is another key feature of this compound. Benzoates are widely used in pharmaceuticals due to their favorable pharmacological properties, including their ability to enhance the solubility and stability of drugs. The ester linkage can also be metabolized in vivo to release the parent acid, which may have additional biological activities. In the case of ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate, the benzoate ester group may play a role in modulating its pharmacokinetic behavior and enhancing its therapeutic potential.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structural features to ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate. For instance, thiazole-containing compounds have been investigated for their anti-inflammatory and anti-cancer properties. The azepane moiety has been associated with central nervous system (CNS) activity and has been explored in the development of drugs for neurological disorders. The combination of these structural elements in a single molecule suggests that ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate may exhibit a broad spectrum of biological activities.

In vitro studies have shown that compounds with similar structures exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, some thiazole-containing compounds have been found to inhibit kinases involved in cancer cell proliferation and survival. Additionally, azepane derivatives have demonstrated activity against GABA receptors and other neurotransmitter systems in the CNS. These findings suggest that ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl)benzoate may have similar inhibitory effects on relevant targets.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds with similar structures to ethyl 4-(4-amino-5-(azepane-1-carbonyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-y l)benzoate. Preliminary results from these trials have shown promising outcomes in terms of therapeutic benefits and tolerability. However, further research is needed to fully understand the mechanisms of action and optimize the dosing regimens for clinical use.

In conclusion, ethyl 4-(4-amino -5-(azepane -1-carbonyl ) -2-sulfanylidene -2 , 3 -dihydro -1 , 3 -thiazol - 3 - yl ) benzoate strong > (CAS No . 946371 - 26 - 2 ) represents a promising compound with potential applications in various therapeutic areas . Its unique structural features , including the thiazole ring , azepane moiety , and benzoate ester group , contribute to its diverse biological activities . Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for future clinical applications . p >